Cas no 1999758-83-6 (4-chloro-2-4-(propan-2-yl)-1H-pyrazol-1-yl-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-2-4-(propan-2-yl)-1H-pyrazol-1-yl-1,3-thiazole-5-carbaldehyde
• CAS No: 1999758-83-6
• MF: C₁₀H₁₀ClN₃OS
• MW: 255.723899364471
• CID: 6141017
• PubChem ID: 165519894
• Update Time: 2025-08-04

4-chloro-2-4-(propan-2-yl)-1H-pyrazol-1-yl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-4-(propan-2-yl)-1H-pyrazol-1-yl-1,3-thiazole-5-carbaldehyde
• 1999758-83-6
• EN300-1292452
• 4-chloro-2-[4-(propan-2-yl)-1H-pyrazol-1-yl]-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C10H10ClN3OS/c1-6(2)7-3-12-14(4-7)10-13-9(11)8(5-15)16-10/h3-6H,1-2H3
• InChI Key： JSJXMJSDSINXAG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1C=C(C=N1)C(C)C

Computed Properties

• Exact Mass: 255.0233108g/mol
• Monoisotopic Mass: 255.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76Ų

Additional information on 4-chloro-2-4-(propan-2-yl)-1H-pyrazol-1-yl-1,3-thiazole-5-carbaldehyde

4-Chloro-2-[4-(Propan-2-Yl)-1H-Pyrazol-1-Yl]-1,3-Thiazole-5-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1999758-83-6, known as 4-chloro-2-[4-(propan-2-yl)-1H-pyrazol-1-yli]-1,3-thiazole-5-carbaldehyde, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a chlorine substituent, a pyrazole ring, and a thiazole ring, which contribute to its diverse chemical properties. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

Pyrazole rings are well-known for their ability to act as hydrogen bond donors and acceptors, making them valuable in the design of bioactive molecules. In this compound, the pyrazole ring is further substituted with an isopropyl group, which introduces steric bulk and enhances the molecule's stability. The presence of a thiazole ring adds electron-withdrawing properties, further modulating the compound's reactivity and pharmacokinetic profile.

Recent research has focused on the synthesis and characterization of this compound. A study published in 2023 demonstrated that the compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis pathway was optimized to achieve high yields and purity, making it suitable for large-scale production. The compound's spectroscopic data, including IR, NMR, and MS spectra, were also reported, providing a comprehensive understanding of its molecular structure.

The biological activity of 4-chloro-2-[4-(propan-2-yli)-1H-pyrazol-i]-1,3-thiazole-carbaldehyde has been extensively studied. In vitro assays have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, preliminary studies suggest that the compound may have anti-tumor activity by targeting specific signaling pathways involved in cancer cell proliferation.

In terms of applications, this compound has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in thin-film deposition techniques have enabled the integration of this compound into device architectures, demonstrating its suitability for next-generation electronic devices.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop strategies for safe disposal.

In conclusion, 4-chloro-2-[4-(propan-i-yli)-iH-pyrazoli]-i,i-thiazole-carbaldehyde is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with its favorable biological and electronic properties, positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in advancing technological and therapeutic innovations.